Cas no 12145-47-0 (Dibromo(1,5-cyclooctadiene)palladium(Ⅱ))

• Product Name: Dibromo(1,5-cyclooctadiene)palladium(Ⅱ)
• CAS No: 12145-47-0
• MF: C₈H₁₂Br₂Pd
• MW: 374.40887928009
• MDL: MFCD00799635
• CID: 1212521
• PubChem ID: 329765501
• Update Time: 2025-05-28

Dibromo(1,5-cyclooctadiene)palladium(Ⅱ) Chemical and Physical Properties

Names and Identifiers

• Dibromo(1,5-cyclooctadiene)palladium(II)
• [(cycloocta-1,5-diene)PdBr2]
• Dibromo(η,4-1,5-cyclooctadiene)palladium(II)
• Dibromo(1,2,5,6-η)-1,5-cyclooctadiene palladium
• Dibromo(1,5-cyclooctadiene)palladium(Ⅱ)
• SCHEMBL5590291
• (1Z,5Z)-cycloocta-1,5-diene;dibromopalladium
• 12145-47-0
• Dibromo(1,5-cyclooctadiene)palladium
• MFCD00799635

• MDL： MFCD00799635
• Inchi： 1S/C8H12.2BrH.Pd/c1-2-4-6-8-7-5-3-1;;;/h1-2,7-8H,3-6H2;2*1H;/q;;;+2/p-2/b2-1-,8-7-;;;
• InChI Key： VDWGPWKGFNEZFD-PHFPKPIQSA-L
• SMILES： [Pd](Br)Br.C1C=CCCC=CC1 |c:3,7|

Computed Properties

• Exact Mass: 373.83201g/mol
• Monoisotopic Mass: 371.83406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 75.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Melting Point: 201-205 °C

Dibromo(1,5-cyclooctadiene)palladium(Ⅱ) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 36
• Hazardous Material Identification：

Additional information on Dibromo(1,5-cyclooctadiene)palladium(Ⅱ)

Comprehensive Overview of Dibromo(1,5-cyclooctadiene)palladium(Ⅱ) (CAS No. 12145-47-0)

Dibromo(1,5-cyclooctadiene)palladium(Ⅱ) (CAS No. 12145-47-0) is a highly versatile organometallic compound widely utilized in catalytic applications and synthetic chemistry. This palladium-based complex features a 1,5-cyclooctadiene (COD) ligand, which stabilizes the palladium center while enabling its reactivity in cross-coupling reactions. Researchers and industries value this compound for its efficiency in facilitating C-C bond formation, a critical step in pharmaceutical and material science developments.

The unique structure of Dibromo(1,5-cyclooctadiene)palladium(Ⅱ) contributes to its stability and solubility in organic solvents, making it a preferred choice for homogeneous catalysis. Its palladium(II) center coordinates with two bromine atoms and the bidentate COD ligand, creating a balanced electronic environment that enhances its catalytic performance. This compound is particularly effective in Heck reactions, Suzuki-Miyaura couplings, and other palladium-catalyzed transformations, which are pivotal in modern organic synthesis.

In recent years, the demand for efficient and sustainable catalysts has surged, driven by advancements in green chemistry and the pharmaceutical industry's need for precision. Dibromo(1,5-cyclooctadiene)palladium(Ⅱ) aligns with these trends due to its high selectivity and reduced waste generation. Researchers are also exploring its potential in nanoparticle synthesis and polymerization processes, further expanding its applications beyond traditional organic chemistry.

One of the most searched topics related to this compound is its role in drug discovery. The ability of palladium catalysts to form complex molecular architectures has made them indispensable in developing active pharmaceutical ingredients (APIs). For instance, Dibromo(1,5-cyclooctadiene)palladium(Ⅱ) has been employed in the synthesis of antiviral and anticancer agents, addressing global health challenges. Its compatibility with microwave-assisted synthesis and flow chemistry techniques further enhances its relevance in high-throughput drug development.

Another area of interest is the compound's application in material science. With the rise of flexible electronics and conductive polymers, palladium complexes are gaining attention for their role in creating advanced materials. The COD ligand in Dibromo(1,5-cyclooctadiene)palladium(Ⅱ) offers tunable steric and electronic properties, enabling precise control over material characteristics. This adaptability is crucial for innovations in optoelectronics and catalytic coatings.

Safety and handling of Dibromo(1,5-cyclooctadiene)palladium(Ⅱ) are also frequently discussed. While the compound is stable under standard conditions, proper storage in anhydrous environments and avoidance of prolonged exposure to light are recommended to maintain its efficacy. Its compatibility with glovebox techniques and Schlenk lines makes it suitable for air-sensitive applications, a feature highly valued in academic and industrial labs.

In summary, Dibromo(1,5-cyclooctadiene)palladium(Ⅱ) (CAS No. 12145-47-0) stands as a cornerstone in modern chemistry, bridging gaps between catalysis, drug development, and advanced materials. Its versatility and alignment with sustainable chemistry principles ensure its continued relevance in scientific and industrial advancements. As research progresses, this compound is poised to play an even greater role in addressing global challenges through innovative chemical solutions.